Ethyl 5-[(2-chlorobenzoyl)amino]-3-(4-chlorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(2-chlorobenzoyl)amino]-3-(4-chlorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C22H15Cl2N3O4S/c1-2-31-22(30)18-15-11-32-20(25-19(28)14-5-3-4-6-16(14)24)17(15)21(29)27(26-18)13-9-7-12(23)8-10-13/h3-11H,2H2,1H3,(H,25,28)
• InChI Key: FITOVSPJNBOIQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=CC=C3Cl)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H15Cl2N3O4S
• Molecular Weight: 488.3 g/mol
• CAS No.: 851950-42-0

Description

Ethyl 5-[(2-chlorobenzoyl)amino]-3-(4-chlorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C22H15Cl2N3O4S and its molecular weight is 488.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

Ethyl 5-[(2-chlorobenzoyl)amino]-3-(4-chlorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate serves as a precursor in the synthesis of complex pyrrolopyrazino and furothienopyrimidin derivatives. These compounds are synthesized through various reactions involving nucleophilic substitutions and cyclizations, highlighting the chemical versatility and reactivity of the thienopyridazine backbone. For instance, the synthesis of pyrrolo[1′,2′:1′,2′]Pyrazino-[6′,5′:4,5]Thieno[2,3-c]Pyridazine derivatives and related pentacyclic heterocycles showcases the compound's utility in generating diverse heterocyclic systems (Radwan, Abbady, & El-Kashef, 1994).

Structural Analysis and Characterization

Detailed structural analysis, including crystal and molecular structure determinations, provides insights into the intermolecular interactions and stability of synthesized derivatives. Such studies are crucial for understanding the physicochemical properties of these compounds and their potential applications in material science and pharmaceuticals. The synthesis and structural elucidation of ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate through an unusual protocol, including crystal and molecular structure analysis, exemplifies this application (Achutha et al., 2017).

Antimicrobial Activity

The exploration of antimicrobial properties is another significant area of research. Derivatives synthesized from this compound have been evaluated for their potential antimicrobial activities, contributing to the development of new therapeutic agents. For instance, the study on the reactivity of pyrido[3′,2′:4,5]furo(thieno)[3,2-d]pyrimidin-7(8)-ones with alkyl mono- and di-halides resulted in the synthesis of new heterocyclic systems with promising antimicrobial activity against Staphylococcus aureus (Sirakanyan et al., 2015).

Pharmacological Potentials

The compound and its derivatives have been evaluated for various pharmacological activities, including anticancer properties. Such research endeavors aim to discover novel therapeutic agents with specific action mechanisms. The discovery of new apoptosis-inducing agents for breast cancer based on similar compounds illustrates the potential of this compound derivatives in contributing to cancer therapy (Gad et al., 2020).